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Introduction & Scope

Solriamfetol (marketed as Sunosi®) is a dopamine and norepinephrine reuptake inhibitor
(DNRY) indicated for excessive daytime sleepiness associated with narcolepsy and obstructive
sleep apnea.[1][2][3] Chemically, it is (R)-2-amino-3-phenylpropyl carbamate.[1][2][3][4][5][6][7]

Critical Nomenclature Clarification: The prompt requests the synthesis from "(R)-2-amino-3-
phenylpropyl carbamate.” Note that this chemical name refers to the Solriamfetol free base
itself.[1] A synthesis starting from the final product is chemically null.[1] Therefore, this
Application Note addresses the two logical interpretations of this request for a drug
development audience:

e De Novo Synthesis: The construction of the carbamate moiety starting from its metabolic
precursor, (R)-Phenylalaninol.[1]

o Salt Formation & Crystallization: The conversion of the crude (R)-2-amino-3-phenylpropyl
carbamate (Free Base) into the Solriamfetol Hydrochloride drug substance.[1]
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Synthetic Challenge: Chemoselectivity

The core challenge in synthesizing Solriamfetol from (R)-phenylalaninol is Regioselectivity.[1]
The precursor contains two nucleophilic sites: a primary amine (

) and a primary alcohol (

)-[1]

o Thermodynamic Preference: Isocyanates (carbamoylating agents) preferentially react with
the more nucleophilic amine to form a Urea impurity (

-carbamoylation).[1]

o Target: We require reaction at the alcohol to form the Carbamate (
-carbamoylation).[1]

This protocol details the Acid-Mediated Direct Carbamoylation method (sodium cyanate route),
which utilizes pH-controlled protonation to mask the amine, directing the reaction exclusively to
the alcohol.[1]

Retrosynthetic Analysis & Pathway

The following diagram illustrates the chemoselective strategy. By protonating the amine
precursor (1), we deactivate it, allowing the isocyanic acid (generated in situ) to react with the
hydroxyl group.[1]
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Caption: Chemoselective pathway utilizing amine protonation to favor O-carbamoylation over
N-carbamoyl urea formation.[1]

Protocol 1: Synthesis of Solriamfetol Free Base

Target: Conversion of (R)-Phenylalaninol to (R)-2-amino-3-phenylpropyl carbamate. Method:
Acid-Modulated Sodium Cyanate Carbamoylation.[1][6][8]

Reagents & Equipment[1][10]

e Precursor: (R)-Phenylalaninol (CAS: 5267-64-1) - High optical purity (>99% ee) is critical.[1]

Reagent: Sodium Cyanate (NaOCN).[1]

Acid: Methanesulfonic acid (MSA) or Hydrochloric acid (HCI).[1] MSA is preferred for higher
solubility in organic biphasic systems.[1]

Solvent: Dichloromethane (DCM) or Toluene.[1]

Equipment: Jacketed glass reactor with overhead stirring; pH meter.

Step-by-Step Procedure

e Charge and Dissolution:

o In a reactor, dissolve 10.0 g (66.1 mmol) of (R)-Phenylalaninol in 100 mL of
Dichloromethane (DCM).

o Cool the solution to 0-5°C.
e Acid Protection (The Critical Step):

o Slowly add Methanesulfonic acid (MSA) (approx.[1] 2.0 - 2.5 equivalents) while
maintaining temperature <10°C.[1]

o Mechanism:[6][9][10] This converts the free amine (
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) to the methanesulfonate salt (
), rendering it non-nucleophilic.[1]
o Verify pH is strongly acidic (pH < 2).[1]

o Carbamoylation:

[e]

Add Sodium Cyanate (NaOCN) (2.0 equivalents) in small portions over 30 minutes.

o

Note: NaOCN reacts with excess acid to form Isocyanic Acid (
) in situ.[1]

Allow the reaction to warm to 20-25°C and stir for 12—16 hours.

[¢]

[¢]

IPC (In-Process Control): Monitor by HPLC for the disappearance of phenylalaninol. Limit:
<1.0%.

e Quench and Workup:
o Cool the mixture to 10°C.

o Slowly add 20% aqueous NaOH to adjust pH to 12—-13.[1] This deprotonates the
ammonium salt, liberating the Solriamfetol free base.

o Separate the layers.[1] Extract the aqueous layer twice with DCM (2 x 50 mL).[1]
* Isolation:

o Combine organic layers and wash with brine.[1]

o Dry over anhydrous

and concentrate under vacuum.[1]

o Yield: Expect a white to off-white solid (Solriamfetol Free Base).[1] Typical yield: 85-90%.
[1]
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Protocol 2: Salt Formation (Drug Substance
Preparation)

Target: Synthesis of Solriamfetol Hydrochloride from (R)-2-amino-3-phenylpropyl carbamate.
Context: This addresses the prompt's literal phrasing ("Synthesis from the carbamate").

Step-by-Step Procedure

¢ Dissolution:

o Dissolve 10.0 g of Solriamfetol Free Base (from Protocol 1) in 50 mL of Isopropyl Alcohol
(IPA) at 40°C.

« Acidification:
o Slowly add HCI in IPA (or concentrated aqueous HCI) dropwise until pH reaches 2-3.
o A white precipitate (Solriamfetol HCI) will begin to form immediately.[1]

o Crystallization:

o Heat the slurry to 70°C to dissolve fines (if necessary for polymorph control) or stir at 20°C
for 2 hours for standard precipitation.

o Cool slowly to 0-5°C and hold for 1 hour.
e Filtration and Drying:

o Filter the solids under vacuum.[1]

o Wash the cake with cold IPA.

o Dry in a vacuum oven at 45°C for 12 hours.

Analytical Specifications & Quality Control

The following parameters are critical for validating the synthesis.
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Parameter Specification Method Rationale
White to off-white ] Standard API
Appearance ] Visual )
crystalline powder requirement.[1]
o Matches Reference ]
Identification IR/ NMR Confirms structure.[1]
Standard
Chiral Purit Chiral HPLC (S)-enantiomer is an
iral Puri ira
y 99.5% ee impurity.[1]
Assay 98.0% — 102.0% HPLC (UV) Quantitative purity.[1]
| A HPLC Residual
mpuri
purty 0.15% Phenylalaninol.[1]
) Urea derivative (N-
Impurity B 0.15% HPLC

carbamoyl).[1]

Workflow Diagram: Quality Control Loop
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Caption: Decision tree for analytical release of Solriamfetol HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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